Cas no 22398-80-7 (Indium phosphide)

• Product Name: Indium phosphide
• CAS No: 22398-80-7
• MF: InP
• MW: 145.791761398315
• MDL: MFCD00016153
• CID: 88343
• PubChem ID: 24862718
• Update Time: 2025-10-30

Indium phosphide Chemical and Physical Properties

Names and Identifiers

• Indium phosphide
• Indium(III) phosphide
• Indium phosphide wafer
• Indiumphosphidepolycrystallinelump
• Indiumphosphidemetalsbasispiecesanddownblack
• Indiumphsophidewafer
• Indium phosphide (InP)
• indiummonophosphide
• InP
• Phosphinidyneindium(III)
• polycrystallinelump
• indium monophosphide
• Indium Phospide/Zinc Sulphide Quantum Dots
• Induim Phosphide /Zinc Sulphide-PEG- NH Quantum Dots
• SD36LG60G1
• HSDB 6935
• DSSTox_GSID_31444
• DSSTox_CID_11444
• Q416291
• NS00084053
• Tox21_302280
• CAS-22398-80-7
• InP/ZnS Sulphide-PEG-COOH
• Induim Phosphide /Zinc Sulphide-MPA-COOH Quantum Dots
• Induim Phosphide/Zinc Sulphide-PEG-NH Quantum Dots
• Indium(III) phosphide, pieces, 3-20 mesh, 99.998% trace metals basis
• INDIUM PHOSPHIDE [IARC]
• Induim Phosphide /Zinc Sulphide-PEG-NH Quantum Dots
• phosphinidyneindium
• indiganylidynephosphane
• EINECS 244-959-5
• INDIUM PHOSPHIDE [MI]
• 22398-80-7
• Indium Phospide/Zinc Sulphide
• Indium(III) phosphide, flakess, 3-20 mesh, 99.998% metals basis
• Induim Phosphide /Zinc Sulphide-MPA- COOH Quantum Dots
• DTXSID3031444
• Induim Phosphide /Zinc Sulphide-PEG- COOH Quantum Dots
• UNII-SD36LG60G1
• CCRIS 8799
• Induim Phosphide /Zinc Sulphide-PEG-COOH Quantum Dots
• Indium(III)phosphide
• MFCD00016153
• XAA39880
• NCGC00255118-01
• DSSTox_RID_78875
• Indium (III) phosphide
• 3-20 mesh, 99.998% metals basis
• INDIUM PHOSPHIDE (IARC)

• MDL： MFCD00016153
• Inchi： 1S/In.P
• InChI Key： GPXJNWSHGFTCBW-UHFFFAOYSA-N
• SMILES： [In]#P

Computed Properties

• Exact Mass: 147.89300
• Monoisotopic Mass: 145.878
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 2
• Rotatable Bond Count: 0
• Complexity: 10
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: The single crystal is silver gray and soft 2. density (g/ml, 25/4 ℃)
• Density: 4.81 g/cm3
• Melting Point: 1070 ºC
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Water Partition Coefficient: Insoluble in water.
• PSA: 0.00000
• LogP: 0.32580
• Merck: 14,4953

Indium phosphide Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H350-H361f-H372
• Warning Statement： P201-P281-P308+P313
• Hazardous Material transportation number：3288
• WGK Germany：3
• Safety Instruction： S24/25
• RTECS：NL1800000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Warehouse ventilation and low temperature drying

Additional information on Indium phosphide

Comprehensive Overview of Indium Phosphide (CAS No. 22398-80-7): Properties, Applications, and Future Trends

Indium Phosphide (InP), identified by its CAS number 22398-80-7, is a III-V semiconductor compound with exceptional electronic and optoelectronic properties. This material has garnered significant attention in advanced technologies, particularly in high-speed electronics, photonics, and renewable energy systems. Its unique bandgap and high electron mobility make it a preferred choice for cutting-edge applications, aligning with the growing demand for faster, more efficient devices in the 5G and Internet of Things (IoT) era.

The crystalline structure of Indium Phosphide enables its use in high-frequency transistors, such as HEMTs (High Electron Mobility Transistors) and HBTs (Heterojunction Bipolar Transistors), which are critical for 5G infrastructure. Researchers and engineers frequently search for "InP vs. GaAs performance" or "best semiconductor for optoelectronics," highlighting the material's competitive edge. Its direct bandgap (~1.35 eV at room temperature) also makes it ideal for laser diodes and photodetectors, driving innovations in fiber-optic communication and LiDAR systems for autonomous vehicles.

In the realm of renewable energy, Indium Phosphide is explored for solar cells, especially in multi-junction designs that achieve higher efficiency under concentrated sunlight. Queries like "InP solar cell efficiency 2024" reflect user interest in sustainable solutions. Additionally, its compatibility with quantum dot technology positions it as a candidate for next-generation displays and biomedical imaging, addressing trends in mini-LED and micro-LED advancements.

The synthesis of Indium Phosphide typically involves advanced techniques like metalorganic vapor-phase epitaxy (MOVPE) or molecular beam epitaxy (MBE), ensuring high purity for industrial applications. Discussions around "scaling InP production" and "cost-effective InP substrates" dominate forums, underscoring the need for scalable manufacturing processes. Environmental considerations also drive searches for "recycling InP waste" and "eco-friendly semiconductor materials," emphasizing the industry's shift toward circular economy practices.

Looking ahead, Indium Phosphide is poised to play a pivotal role in 6G research and quantum computing, where its low noise and high thermal stability are invaluable. As AI and machine learning accelerate material discovery, predictive modeling for InP-based devices is a hot topic, with keywords like "AI-driven semiconductor design" gaining traction. Collaborative efforts between academia and industry aim to overcome challenges like substrate brittleness, further expanding its commercial viability.

In summary, Indium Phosphide (CAS 22398-80-7) stands at the forefront of semiconductor innovation, addressing demands from telecommunications to green energy. By leveraging its intrinsic properties and aligning with global technological trends, InP continues to inspire breakthroughs across multidisciplinary fields, making it a material of enduring relevance.